N-(6-bromobenzo[d]thiazol-2-yl)-3-(ethylsulfonyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(6-bromobenzo[d]thiazol-2-yl)-3-(ethylsulfonyl)benzamide” is a chemical compound that belongs to the class of organic compounds known as benzothiazoles . Benzothiazoles are compounds containing a benzene fused to a thiazole ring. A thiazole is a heterocyclic compound that contains both sulfur and nitrogen in the ring.
Molecular Structure Analysis
The molecular structure of “this compound” would be characterized by the presence of a benzothiazole ring, a bromine atom attached to the benzene ring, and an ethylsulfonyl group attached to the benzamide .Scientific Research Applications
Synthesis and Electrophysiological Activity
One study describes the synthesis and cardiac electrophysiological activity of N-substituted imidazolylbenzamides or benzene-sulfonamides, demonstrating their potential as selective class III agents for cardiac arrhythmias (Morgan et al., 1990).
Antimalarial and Antiviral Applications
Another investigation explores the antimalarial activity of sulfonamide compounds, also theorizing their utility against COVID-19 through computational calculations and molecular docking studies, indicating a broad spectrum of potential antimicrobial applications (Fahim & Ismael, 2021).
Stereochemical Aspects and Synthetic Scope
Research into stereochemical aspects and the synthetic scope of sulfinamides, including the preparation of enantiopure 3-substituted benzo-fused sulfinamides, highlights advanced methodologies in synthesizing pharmacologically relevant compounds (Fernández‐Salas et al., 2014).
Carbonic Anhydrase Inhibition
A study on benzo[d]thiazole sulfonamides reveals their inhibitory effects on various human carbonic anhydrase isoforms, suggesting applications in treating conditions where modulation of enzyme activity is beneficial (Abdoli et al., 2017).
Anticonvulsant Potential
The synthesis and evaluation of quinazolino-benzothiazoles as anticonvulsant agents demonstrate the therapeutic potential of benzothiazole derivatives in managing seizures, offering insights into the development of novel anticonvulsant drugs (Ugale et al., 2012).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
N-(6-bromo-1,3-benzothiazol-2-yl)-3-ethylsulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13BrN2O3S2/c1-2-24(21,22)12-5-3-4-10(8-12)15(20)19-16-18-13-7-6-11(17)9-14(13)23-16/h3-9H,2H2,1H3,(H,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VRMHFOQOIVPKLZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)C1=CC=CC(=C1)C(=O)NC2=NC3=C(S2)C=C(C=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13BrN2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.